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Compound of Interest

Compound Name: SARS-CoV-2-IN-42

Cat. No.: B12395278

Get Quote

Introduction
This document provides a detailed protocol for the solubilization of SARS-CoV-2-IN-42, a

potent inhibitor of SARS-CoV-2 replication. This compound, also identified as Compound 8q

and CHIKV-IN-2, functions through the inhibition of human dihydroorotate dehydrogenase

(DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. Depletion of the

intracellular pyrimidine pool by SARS-CoV-2-IN-42 effectively curtails viral RNA synthesis.

Adherence to this standard operating procedure (SOP) is crucial for preparing accurate and

consistent stock solutions for use in in vitro and in vivo research applications.
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Parameter Value Reference

Compound Name

SARS-CoV-2-IN-42 (also

known as Compound 8q,

CHIKV-IN-2)

[1][2]

Molecular Formula C₂₀H₂₀O₇ [1]

Molecular Weight 372.37 g/mol [1]

Primary Mechanism of Action

Inhibition of human

dihydroorotate dehydrogenase

(DHODH)

[2]

Health and Safety
Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves, should be worn at all times when handling SARS-CoV-2-IN-42 and its solvents. All

procedures should be performed in a well-ventilated area or a chemical fume hood. Refer to

the manufacturer's Safety Data Sheet (SDS) for comprehensive safety information.

Materials and Equipment
SARS-CoV-2-IN-42 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile, n-uclease-free pipette tips

Vortex mixer

Ultrasonic bath (optional)

Analytical balance
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Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SARS-CoV-2-IN-42 in

DMSO.

Preparation: Bring the vial of SARS-CoV-2-IN-42 powder to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a specific amount of the compound using an analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.72 mg of SARS-CoV-
2-IN-42.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For the example above, add 1 mL of DMSO.

Solubilization: Cap the vial tightly and vortex thoroughly for at least one minute to facilitate

dissolution. If the compound does not fully dissolve, sonication in an ultrasonic bath for 5-10

minutes may be required. Visually inspect the solution to ensure there are no visible

particulates.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Quantitative Data for Stock Solution Preparation
Desired Stock
Concentration

Mass of SARS-
CoV-2-IN-42 for 1
mL

Volume of DMSO
Molar
Concentration
(mM)

1 mM 0.372 mg 1 mL 1

5 mM 1.86 mg 1 mL 5

10 mM 3.72 mg 1 mL 10

100 mg/mL 100 mg 1 mL 275.89
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Note: The solubility of SARS-CoV-2-IN-42 in DMSO is high (100 mg/mL).[2] For most cell-

based assays, a 10 mM stock solution is a convenient starting concentration for serial dilutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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